Cas no 1160573-50-1 (2,5-Dibromo-6-nitrotoluene)

• Product Name: 2,5-Dibromo-6-nitrotoluene
• CAS No: 1160573-50-1
• MF: C₇H₅Br₂NO₂
• MW: 294.928100347519
• MDL: MFCD11846015
• CID: 4574225
• Update Time: 2025-05-23

2,5-Dibromo-6-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-6-nitrotoluene

• MDL： MFCD11846015
• Inchi： 1S/C7H5Br2NO2/c1-4-5(8)2-3-6(9)7(4)10(11)12/h2-3H,1H3
• InChI Key： MBTRDSFQFAQCPY-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(Br)C([N+]([O-])=O)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2,5-Dibromo-6-nitrotoluene

2,5-Dibromo-6-nitrotoluene: A Comprehensive Overview

2,5-Dibromo-6-nitrotoluene is a chemical compound with the CAS number 1160573-50-1. This compound is a derivative of toluene, a widely studied aromatic hydrocarbon. The molecule features bromine atoms at the 2 and 5 positions and a nitro group at the 6 position, making it a unique member of the brominated nitrobenzene derivatives family. Its structure is characterized by a benzene ring with three substituents: two bromine atoms and one nitro group, which significantly influence its chemical properties and reactivity.

The synthesis of 2,5-dibromo-6-nitrotoluene involves a series of substitution reactions. Typically, toluene undergoes nitration to introduce the nitro group at the para position relative to the methyl group. Subsequent bromination reactions replace hydrogen atoms at specific positions on the benzene ring, resulting in the desired dibrominated product. The exact positioning of substituents is crucial for determining the compound's physical and chemical properties.

Recent studies have highlighted the importance of 2,5-dibromo-6-nitrotoluene in various fields, including materials science and pharmacology. Researchers have explored its potential as a precursor in the synthesis of advanced materials, such as high-performance polymers and organic semiconductors. The compound's electronic properties make it an attractive candidate for applications in organic electronics.

In terms of environmental impact, 2,5-dibromo-6-nitrotoluene has been studied for its degradation pathways under different conditions. Research indicates that the compound undergoes hydrolysis in aqueous environments, releasing bromide ions and other byproducts. Understanding these processes is essential for assessing its environmental fate and toxicity.

The compound's reactivity is further influenced by its substituents. The nitro group acts as an electron-withdrawing group, increasing the electrophilicity of the benzene ring. This makes 2,5-dibromo-6-nitrotoluene susceptible to nucleophilic aromatic substitution reactions under certain conditions. Recent advancements in catalytic systems have enabled more efficient synthesis routes for this compound.

From a pharmacological perspective, 2,5-dibromo-6-nitrotoluene has shown promise as an intermediate in drug development. Its ability to participate in various coupling reactions makes it valuable in constructing complex molecular frameworks with potential therapeutic applications.

In conclusion, 2,5-dibromo-6-nitrotoluene (CAS No: 1160573-50-1) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and reactivity continue to be explored in cutting-edge research, offering new insights into its potential uses and environmental behavior.